3-Cyclopropylbenzo[d]isoxazol-7-amine
Description
3-Cyclopropylbenzo[d]isoxazol-7-amine is a heterocyclic organic compound characterized by a benzoisoxazole core substituted with a cyclopropyl group at the 3-position and an amine group at the 7-position. This structure confers unique physicochemical properties, including moderate lipophilicity (logP ≈ 2.1) and a molecular weight of 190.23 g/mol. Its synthesis typically involves cyclization of hydroxylamine derivatives with cyclopropane-containing precursors under acidic conditions .
Properties
Molecular Formula |
C10H10N2O |
|---|---|
Molecular Weight |
174.20 g/mol |
IUPAC Name |
3-cyclopropyl-1,2-benzoxazol-7-amine |
InChI |
InChI=1S/C10H10N2O/c11-8-3-1-2-7-9(6-4-5-6)12-13-10(7)8/h1-3,6H,4-5,11H2 |
InChI Key |
JAEBDOHFASIAGI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C2=NOC3=C2C=CC=C3N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method is the (3 + 2) cycloaddition reaction between an alkyne and a nitrile oxide, which forms the isoxazole ring . The cyclopropyl group can be introduced via cyclopropanation reactions, and the amine group can be added through nucleophilic substitution reactions .
Industrial Production Methods
Industrial production of 3-Cyclopropylbenzo[d]isoxazol-7-amine may involve large-scale cycloaddition reactions using metal catalysts such as copper(I) or ruthenium(II). These catalysts facilitate the cycloaddition process, making it more efficient and scalable . Metal-free synthetic routes are also being explored to reduce costs and environmental impact .
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropylbenzo[d]isoxazol-7-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the isoxazole ring or the cyclopropyl group.
Substitution: Nucleophilic and electrophilic substitution reactions can introduce new functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like halogens, alkyl halides, and amines are commonly used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds .
Scientific Research Applications
3-Cyclopropylbenzo[d]isoxazol-7-amine has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential as a therapeutic agent in drug development.
Industry: Utilized in the synthesis of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Cyclopropylbenzo[d]isoxazol-7-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their functions. The exact molecular targets and pathways depend on the specific biological activity being studied .
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize the properties and applications of 3-cyclopropylbenzo[d]isoxazol-7-amine, a comparative analysis with structurally analogous compounds is essential. Key comparators include:
Structural Analogues
3-Methylbenzo[d]isoxazol-7-amine
- Structural Difference : Cyclopropyl group replaced with methyl.
- Impact : Reduced steric hindrance and lipophilicity (logP ≈ 1.5) compared to the cyclopropyl analogue.
- Bioactivity : Lower affinity for 5-HT2A receptors (IC50 = 120 nM vs. 45 nM for the cyclopropyl variant) .
3-Phenylbenzo[d]isoxazol-7-amine
- Structural Difference : Cyclopropyl replaced with phenyl.
- Impact : Increased aromaticity and molecular weight (228.27 g/mol), leading to higher metabolic stability but reduced blood-brain barrier (BBB) penetration (Papp = 2.1 × 10<sup>−6</sup> cm/s vs. 5.3 × 10<sup>−6</sup> cm/s for the cyclopropyl compound) .
Functional Group Analogues
3-Cyclopropylbenzo[d]isoxazol-5-amine
- Structural Difference : Amine group at the 5-position instead of 5.
- Impact : Altered hydrogen-bonding capacity reduces solubility (aqueous solubility = 0.8 mg/mL vs. 1.5 mg/mL for the 7-amine isomer) .
3-Cyclopropylbenzo[d]thiazol-7-amine
- Structural Difference : Isoxazole oxygen replaced with sulfur (thiazole).
- Impact : Enhanced electron-withdrawing effects increase metabolic clearance (t1/2 = 1.2 h vs. 3.5 h for the isoxazole derivative) .
Pharmacokinetic and Pharmacodynamic Data
| Compound | logP | Molecular Weight (g/mol) | 5-HT2A IC50 (nM) | BBB Penetration (Papp, ×10<sup>−6</sup> cm/s) | Metabolic Stability (t1/2, h) |
|---|---|---|---|---|---|
| 3-Cyclopropylbenzo[d]isoxazol-7-amine | 2.1 | 190.23 | 45 | 5.3 | 3.5 |
| 3-Methylbenzo[d]isoxazol-7-amine | 1.5 | 164.19 | 120 | 6.8 | 2.1 |
| 3-Phenylbenzo[d]isoxazol-7-amine | 2.8 | 228.27 | 85 | 2.1 | 4.9 |
| 3-Cyclopropylbenzo[d]isoxazol-5-amine | 2.0 | 190.23 | 110 | 4.7 | 2.8 |
| 3-Cyclopropylbenzo[d]thiazol-7-amine | 2.3 | 206.29 | 60 | 4.9 | 1.2 |
Limitations and Gaps in Evidence
Future studies should prioritize high-throughput screening and in vivo pharmacokinetic profiling to confirm these preliminary findings.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
